Cas no 950649-07-7 (3-(piperidin-4-yloxy)benzonitrile hydrochloride)

• Product Name: 3-(piperidin-4-yloxy)benzonitrile hydrochloride
• CAS No: 950649-07-7
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD11977714
• CID: 860148
• PubChem ID: 53433745
• Update Time: 2025-06-22

3-(piperidin-4-yloxy)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Piperidinyloxy)benzonitrile hydrochloride
• 3-piperidin-4-yloxybenzonitrile,hydrochloride
• 3-(piperidin-4-yloxy)benzonitrile hydrochloride
• MFCD11977714
• 3-(4-Piperidinyloxy)-benzonitrilehydrochloride
• 3-(4-Piperidinyloxy)benzonitrile HCl
• SCHEMBL69675
• Z4436596347
• CS-0237856
• 3-[(Piperidin-4-yl)oxy]benzonitrile--hydrogen chloride (1/1)
• C78624
• EN300-18757215
• 950649-07-7
• 4-(3-Cyanophenyloxy)piperidine Hydrochloride
• 3-(4-Piperidinyloxy)-benzonitrile HCl
• 3-piperidin-4-yloxybenzonitrile;hydrochloride
• DTXSID20700656
• YRNQJNMHJHPFRA-UHFFFAOYSA-N
• 3-(piperidin-4-yloxy)-benzonitrile hydrochloride
• 3-(4-Piperidinyloxy)-benzonitrile hydrochloride

• MDL： MFCD11977714
• Inchi： 1S/C12H14N2O.ClH/c13-9-10-2-1-3-12(8-10)15-11-4-6-14-7-5-11;/h1-3,8,11,14H,4-7H2;1H
• InChI Key： YRNQJNMHJHPFRA-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C#N)C=1)C1CCNCC1

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(piperidin-4-yloxy)benzonitrile hydrochloride

Introduction to 3-(piperidin-4-yloxy)benzonitrile hydrochloride (CAS No. 950649-07-7) and Its Emerging Applications in Chemical Biology

3-(piperidin-4-yloxy)benzonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 950649-07-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a benzonitrile core linked to a piperidine moiety through an oxygen atom, forming an ether linkage. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile candidate for various biochemical assays and drug development pipelines.

The structural framework of 3-(piperidin-4-yloxy)benzonitrile hydrochloride incorporates several pharmacophoric elements that are highly relevant to modern drug design. The benzonitrile group, known for its electron-withdrawing properties and ability to interact with biological targets such as enzymes and receptors, serves as a critical pharmacological scaffold. Meanwhile, the piperidine ring, a common component in many bioactive molecules, contributes to favorable pharmacokinetic properties, including improved metabolic stability and reduced toxicity. The ether linkage between the piperidine and benzene rings introduces flexibility into the molecule, allowing for conformational adjustments that may enhance binding affinity to biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that combine the benzonitrile and piperidine moieties. These structural features have been leveraged in the development of novel agents targeting a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The hydrochloride salt form of 3-(piperidin-4-yloxy)benzonitrile hydrochloride not only improves its solubility but also ensures consistent crystalline purity, which is essential for high-throughput screening (HTS) and medicinal chemistry optimization.

One of the most compelling aspects of 3-(piperidin-4-yloxy)benzonitrile hydrochloride is its potential as a scaffold for drug discovery. Researchers have utilized this compound as a starting point for generating libraries of derivatives with modified substituents on either the benzonitrile or piperidine portions of the molecule. Such modifications can fine-tune key pharmacological properties, such as binding affinity, selectivity, and pharmacokinetic profiles. For instance, studies have demonstrated that introducing halogen atoms or other electrophilic groups into the benzonitrile ring can enhance interactions with specific protein targets, while modifications to the piperidine ring can influence solubility and metabolic clearance.

The benzonitrile group in 3-(piperidin-4-yloxy)benzonitrile hydrochloride has been shown to engage in various non-covalent interactions with biological targets, including hydrogen bonding, π-stacking, and electrostatic interactions. These interactions are crucial for achieving high binding affinities and selectivity in drug design. Moreover, the nitrile functionality can serve as a site for further chemical modification via reductive amination or other nucleophilic addition reactions, enabling the creation of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the utility of 3-(piperidin-4-yloxy)benzonitrile hydrochloride in drug discovery. Molecular docking simulations have been employed to predict how this compound interacts with potential target proteins at an atomic level. These simulations not only help identify promising lead compounds but also provide insights into binding mechanisms and resistance pathways. By integrating experimental data with computational predictions, researchers can accelerate the optimization process and reduce the time required to bring new therapeutics to market.

The piperidine moiety in 3-(piperidin-4-yloxy)benzonitrile hydrochloride is another key feature that contributes to its appeal as a drug discovery candidate. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently while maintaining stability against metabolic degradation. Additionally, many successful drugs containing piperidine exhibit favorable pharmacokinetic profiles, including prolonged half-lives and reduced side effects. These attributes make 3-(piperidin-4-yloxy)benzonitrile hydrochloride an attractive starting point for developing new CNS-targeting agents or other therapeutics where metabolic stability is critical.

In clinical research settings, 3-(piperidin-4-yloxy)benzonitrile hydrochloride has been investigated as part of larger therapeutic strategies aimed at modulating specific biological pathways. For example, studies have explored its potential role in inhibiting kinases or other enzymes involved in cancer progression. The ability of this compound to interact with multiple targets simultaneously suggests it may exhibit synergistic effects when used in combination therapies. Such combinatorial approaches are increasingly recognized as an effective strategy for overcoming drug resistance and improving patient outcomes.

The synthesis of 3-(piperidin-4-yloxy)benzonitrile hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include nucleophilic aromatic substitution (SNAr) reactions between halogenated benzonitriles and piperidine derivatives under basic conditions, followed by salt formation with hydrochloric acid to improve solubility. Advances in synthetic methodologies have enabled researchers to streamline these processes using greener solvents or catalytic systems, reducing waste generation and improving overall sustainability.

The versatility of 3-(piperidin-4-yloxy)benzonitrile hydrochloride extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for biochemical research. Researchers have employed this compound in enzyme inhibition assays to probe the mechanisms of action of target proteins. By monitoring changes in enzyme activity upon exposure to varying concentrations of 3-(piperidin-4-yloxy)benzonitrile hydrochloride, scientists can gain insights into how different compounds interact with biological systems at a molecular level. Such information is critical for designing more effective drugs with improved efficacy and safety profiles.

Looking ahead, the future prospects for 3-(piperidin-4-yloxy)benzonitrile hydrochloride appear promising as new research continues to uncover its potential applications across multiple therapeutic areas. Innovations in synthetic chemistry may enable the production of more complex derivatives with enhanced biological activities, while advancements in computational modeling could further accelerate drug discovery efforts based on this scaffold. As our understanding of disease mechanisms evolves, compounds like 3-(piperidin-4-yloxy)benzonitrile hydrochloride are likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.